Cas no 2389012-99-9 ((R)-5-Aminomethyl-5-cyclopropyl-imidazolidine-2,4-dione)

• Product Name: (R)-5-Aminomethyl-5-cyclopropyl-imidazolidine-2,4-dione
• CAS No: 2389012-99-9
• MF: C₇H₁₁N₃O₂
• MW: 169.18
• CID: 5088764
• Update Time: 2025-10-12

(R)-5-Aminomethyl-5-cyclopropyl-imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (S)-5-Aminomethyl-5-cyclopropyl-imidazolidine-2,4-dione
• (R)-5-Aminomethyl-5-cyclopropyl-imidazolidine-2,4-dione

• Inchi： 1S/C7H11N3O2/c8-3-7(4-1-2-4)5(11)9-6(12)10-7/h4H,1-3,8H2,(H2,9,10,11,12)/t7-/m1/s1
• InChI Key： JXFDMXSVSSNCFX-SSDOTTSWSA-N
• SMILES： N1C(=O)NC(=O)[C@@]1(CN)C1CC1

Additional information on (R)-5-Aminomethyl-5-cyclopropyl-imidazolidine-2,4-dione

Research Brief on (R)-5-Aminomethyl-5-cyclopropyl-imidazolidine-2,4-dione (CAS: 2389012-99-9)

In recent years, (R)-5-Aminomethyl-5-cyclopropyl-imidazolidine-2,4-dione (CAS: 2389012-99-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral imidazolidine-2,4-dione derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. The compound's unique structural features, including the cyclopropyl and aminomethyl substituents, contribute to its biological activity and selectivity, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of (R)-5-Aminomethyl-5-cyclopropyl-imidazolidine-2,4-dione to enhance its pharmacokinetic and pharmacodynamic properties. Advanced synthetic routes, such as asymmetric catalysis and enzymatic resolution, have been employed to achieve high enantiomeric purity, which is critical for its biological efficacy. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the compound's binding interactions with target proteins, further guiding its optimization.

One of the most notable applications of (R)-5-Aminomethyl-5-cyclopropyl-imidazolidine-2,4-dione is its role as a key intermediate in the synthesis of protease inhibitors. Recent preclinical studies have demonstrated its efficacy in inhibiting specific proteases involved in inflammatory and infectious diseases. For instance, it has shown inhibitory activity against viral proteases, suggesting potential utility in antiviral therapies. Furthermore, its ability to modulate enzyme activity in metabolic pathways has sparked interest in its use for treating metabolic disorders.

The safety and toxicity profile of (R)-5-Aminomethyl-5-cyclopropyl-imidazolidine-2,4-dione have also been investigated in recent studies. Preliminary toxicological assessments indicate a favorable safety profile at therapeutic doses, with minimal off-target effects. However, further in vivo studies are required to fully evaluate its long-term safety and efficacy. These findings underscore the compound's potential as a lead candidate for further drug development.

In conclusion, (R)-5-Aminomethyl-5-cyclopropyl-imidazolidine-2,4-dione (CAS: 2389012-99-9) represents a promising compound with diverse therapeutic applications. Ongoing research efforts are focused on optimizing its synthetic routes, elucidating its mechanism of action, and expanding its therapeutic potential. As the field advances, this compound is likely to play a pivotal role in the development of next-generation therapeutics for a range of diseases.